Methyl 3-bromo-5-(hydroxymethyl)benzoate
Cat. No. B1312686
Key on ui cas rn:
307353-32-8
M. Wt: 245.07 g/mol
InChI Key: PWAJHVDGAMQOPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[BH3:18].[Br:1][c:2]1[cH:3][c:4]([C:5](=[O:6])[OH:7])[cH:8][c:9]([C:11](=[O:12])[O:13][CH3:14])[cH:10]1.[CH3:15][S:16][CH3:17].[O:19]1[CH2:20][CH2:21][CH2:22][CH2:23]1>>[Br:1][c:2]1[cH:3][c:4]([CH2:5][OH:6])[cH:8][c:9]([C:11](=[O:12])[O:13][CH3:14])[cH:10]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
B
|
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Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)c1cc(Br)cc(C(=O)O)c1
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
CSC
|
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
C1CCOC1
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Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
COC(=O)c1cc(Br)cc(CO)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
